Cas no 1934848-56-2 (methyl 1,2-oxazolidine-4-carboxylate)

• Product Name: methyl 1,2-oxazolidine-4-carboxylate
• CAS No: 1934848-56-2
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD31689345
• CID: 5162821
• PubChem ID: 130941331
• Update Time: 2025-05-22

methyl 1,2-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolidinecarboxylic acid, methyl ester
• methyl 1,2-oxazolidine-4-carboxylate

• MDL： MFCD31689345
• Inchi： 1S/C5H9NO3/c1-8-5(7)4-2-6-9-3-4/h4,6H,2-3H2,1H3
• InChI Key： XQXGPUWDOUWZEI-UHFFFAOYSA-N
• SMILES： O1CC(C(OC)=O)CN1

Additional information on methyl 1,2-oxazolidine-4-carboxylate

Comprehensive Overview of Methyl 1,2-Oxazolidine-4-Carboxylate (CAS No. 1934848-56-2): Properties, Applications, and Industry Insights

Methyl 1,2-oxazolidine-4-carboxylate (CAS No. 1934848-56-2) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This oxazolidine derivative combines a five-membered ring containing nitrogen and oxygen with an ester functional group, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly for designing antimicrobial agents and central nervous system (CNS) therapeutics, aligning with the growing demand for novel scaffolds in medicinal chemistry.

The compound’s molecular formula C5H9NO3 and moderate polarity contribute to its solubility in common organic solvents like methanol and ethyl acetate, facilitating its use in multistep synthetic routes. Researchers increasingly explore its role in asymmetric catalysis and chiral auxiliaries, addressing the pharmaceutical industry’s need for enantioselective synthesis. Notably, its ester moiety allows further derivatization, enabling the creation of prodrug candidates or bioconjugates—a hotspot in targeted drug delivery systems.

In agrochemical applications, methyl 1,2-oxazolidine-4-carboxylate serves as a precursor for crop protection agents, reflecting the shift toward sustainable pest control solutions. Its heterocyclic core mimics natural alkaloids, offering reduced environmental persistence compared to traditional pesticides. This aligns with green chemistry trends, a frequently searched topic among industrial chemists and environmental regulators.

Analytical characterization of CAS No. 1934848-56-2 typically involves NMR spectroscopy (¹H/¹³C) and mass spectrometry, with its fragmentation patterns well-documented in spectral libraries. Stability studies indicate optimal storage under anhydrous conditions at 2–8°C, a detail critical for laboratory handling protocols—a common query among synthetic chemists.

Emerging patents disclose innovative uses of this compound in material science, particularly for polymeric coatings with enhanced adhesion properties. Its ability to form hydrogen-bonded networks makes it attractive for designing smart materials, resonating with nanotechnology advancements. Such interdisciplinary applications position methyl 1,2-oxazolidine-4-carboxylate as a compound bridging pharma and industrial innovation.

From a commercial perspective, suppliers emphasize high-purity grades (>98%) to meet Good Manufacturing Practice (GMP) standards, responding to the stringent requirements of contract research organizations (CROs). Pricing trends correlate with raw material availability, with custom synthesis services increasingly offered to support small-scale R&D projects—a frequent search term among academic researchers.

Future prospects for CAS No. 1934848-56-2 include expanding its utility in biocatalysis and continuous flow chemistry, areas dominating recent scientific literature. Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening platforms, addressing the pharmaceutical industry’s push for accelerated molecule development cycles.